(3Z,5S)-5,6-Dihydroxy-3-hexene-1,2-dione

• IUPAC Name: (Z,5S)-5,6-dihydroxy-2-oxohex-3-enal
• InChI: InChI=1S/C6H8O4/c7-3-5(9)1-2-6(10)4-8/h1-3,6,8,10H,4H2/b2-1-/t6-/m0/s1
• InChI Key: YSSNFXZGTOLNNX-UDIFJAKLSA-N
• Canonical SMILES: C(C(C=CC(=O)C=O)O)O
• Isomeric SMILES: C([C@H](/C=C\C(=O)C=O)O)O
• Molecular Formula: C6H8O4
• Molecular Weight: 144.12 g/mol

Description

(3Z,5S)-5,6-Dihydroxy-3-hexene-1,2-dione is a linear-chain diketone featuring conjugated double bonds (3Z configuration), hydroxyl groups at positions 5 and 6, and a stereogenic center at C5 (S-configuration). Its polar hydroxyl groups enhance solubility, which may influence pharmacokinetic properties compared to non-hydroxylated analogs.

Comparison with Similar Compounds

Table 1: Key Features of (3Z,5S)-5,6-Dihydroxy-3-hexene-1,2-dione and Analogs

Compound Name	Core Structure	Functional Groups	Bioactivity (IC₅₀ or Use)	Source/Context
(3Z,5S)-5,6-Dihydroxy-3-hexene-1,2-dione	Linear hexene chain	Dione, 5,6-dihydroxy, 3Z configuration	Not explicitly reported	Hypothetical/Inferred
Albonoursin (compound 7, )	Diketopiperazine ring	Benzylidene substituent	Anti-H1N1 (IC₅₀: 6.8 ± 1.5 μM)	Marine actinomycetes
(3Z,6S)-3-Benzylidene-6-isobutylpiperazine-2,5-dione (compound 6, )	Diketopiperazine ring	Benzylidene, isobutyl substituent	Anti-H1N1 (IC₅₀: 28.9 ± 2.2 μM)	Marine actinomycetes
3,4-Diamino-3-cyclobutene-1,2-dione ()	Cyclobutene ring	Dione, diamino substituents	Chemokine-mediated disease treatment	Patent (US2012)
Procymidone ()	Azabicyclohexane ring	Dione, dichlorophenyl substituent	Pesticide (fungicide)	Pesticide Chemicals Glossary
(3Z,5S)-5-(Hydroxymethyl)-pyrrolidine-3-one O-methyloxime ()	Pyrrolidine ring	Hydroxymethyl, oxime substituent	Oxytocin/Vasopressin V1A antagonist	Patent (EP2018)

Key Points of Comparison

Structural Differences and Implications

• Core Backbone: The target compound adopts a linear hexene chain, distinguishing it from cyclic analogs like diketopiperazines (e.g., albonoursin) or cyclobutene-diones. Linear structures may confer flexibility in binding to enzymatic pockets, whereas cyclic systems enhance rigidity and metabolic stability . Stereochemistry: The (3Z,5S) configuration in the target compound mirrors the stereochemical precision seen in patent-derived pyrrolidine-3-one derivatives (), where specific configurations are critical for receptor antagonism .
• Functional Groups: The 5,6-dihydroxy groups in the target compound enhance hydrophilicity compared to non-hydroxylated analogs like albonoursin. This could improve solubility but reduce membrane permeability . Cyclobutene-diones () feature diamino substituents, enabling hydrogen bonding with chemokine receptors, whereas the target compound’s hydroxyl groups may interact similarly but with distinct spatial arrangements .